
Benzoyl Iodide: A Comprehensive Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994 Get Quote

Abstract
This technical guide provides a detailed overview of benzoyl iodide, a significant reagent in

organic synthesis. It is designed for researchers, scientists, and professionals in drug

development and related fields. This document covers the fundamental properties, synthesis,

and key applications of benzoyl iodide, with a focus on its role in acylation and other organic

transformations. All quantitative data is presented in structured tables for clarity, and key

reaction pathways are illustrated using standardized diagrams.

Introduction
Benzoyl iodide is an acyl iodide, a class of organic compounds characterized by the covalent

bond between an iodine atom and an acyl group. It is a valuable reagent in organic chemistry,

primarily utilized for the introduction of the benzoyl group into various molecules. Its high

reactivity, compared to other benzoyl halides, makes it a potent acylating agent, particularly in

the synthesis of esters, amides, and ketones. This guide will delve into the essential technical

details of benzoyl iodide, providing a practical resource for laboratory applications.

Core Properties of Benzoyl Iodide
The fundamental chemical and physical properties of benzoyl iodide are summarized below.

These properties are crucial for its handling, storage, and application in chemical reactions.
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Property Value Source(s)

CAS Number 618-38-2 [1][2][3][4][5]

Molecular Formula C7H5IO [1][2][3][4][5][6][7][8]

Molecular Weight 232.02 g/mol [1][5]

Appearance Colorless to pale yellow liquid [5]

Odor Pungent [5]

Melting Point 1.5 °C [5]

Boiling Point 135 °C at 25 Torr [2]

Density 1.772 g/cm³ at 16 °C [2]

Refractive Index 1.643 [2][5]

Synthesis of Benzoyl Iodide
The synthesis of benzoyl iodide is most commonly achieved through the reaction of benzoyl

chloride with an iodide salt. This nucleophilic acyl substitution reaction is a standard method for

the preparation of acyl iodides.

Experimental Protocol: Synthesis from Benzoyl Chloride
Objective: To synthesize benzoyl iodide from benzoyl chloride and sodium iodide.

Materials:

Benzoyl chloride

Sodium iodide

Anhydrous solvent (e.g., acetone or acetonitrile)

Round-bottom flask

Reflux condenser
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Magnetic stirrer

Inert atmosphere apparatus (e.g., nitrogen or argon line)

Procedure:

In a dry round-bottom flask, under an inert atmosphere, dissolve sodium iodide in the

anhydrous solvent.

Slowly add benzoyl chloride to the stirred solution at room temperature.

The reaction mixture is typically stirred for several hours. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or infrared (IR)

spectroscopy (monitoring the disappearance of the benzoyl chloride peak and the

appearance of the benzoyl iodide peak).

Upon completion, the precipitated sodium chloride is removed by filtration.

The solvent is removed from the filtrate under reduced pressure.

The crude benzoyl iodide can be purified by vacuum distillation.

Safety Precautions: Benzoyl chloride and benzoyl iodide are lachrymatory and corrosive. All

manipulations should be performed in a well-ventilated fume hood, and appropriate personal

protective equipment (gloves, safety glasses) should be worn. The reaction should be carried

out under anhydrous conditions as benzoyl iodide is sensitive to moisture.

Synthesis Workflow
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Caption: Workflow for the synthesis of benzoyl iodide.

Applications in Organic Synthesis
Benzoyl iodide is a powerful reagent for various organic transformations due to the high

reactivity of the carbon-iodine bond.

Acylation Reactions
The primary application of benzoyl iodide is in acylation reactions, where it serves as a

benzoyl group donor. It readily reacts with nucleophiles such as alcohols, amines, and

enolates.

Reaction with Alcohols (Esterification): Benzoyl iodide reacts with alcohols to form benzoate

esters. This reaction is often faster and proceeds under milder conditions compared to the use

of benzoyl chloride.

Reaction with Amines (Amidation): The reaction of benzoyl iodide with primary or secondary

amines yields benzamides. This is a highly efficient method for the formation of amide bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15495994#benzoyl-iodide-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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